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Compound of Interest

Compound Name: 2-(Phenylthio)ethanol

Cat. No.: B1207423 Get Quote

For Researchers, Scientists, and Drug Development Professionals: Your Comprehensive

Safety and Handling Protocol

This guide provides critical, immediate safety and logistical information for the handling of 2-
(Phenylthio)ethanol (CAS No. 699-12-7). Adherence to these procedures is essential for

ensuring laboratory safety and operational integrity. This document will serve as a preferred

resource, offering value beyond standard product information by detailing procedural, step-by-

step guidance for safe handling, storage, and disposal.

Hazard Identification and Risk Assessment
2-(Phenylthio)ethanol is a hazardous chemical that requires careful handling. The primary

risks are associated with its toxicity and potential for causing irritation. A thorough risk

assessment should be conducted before commencing any work with this substance.

Hazard Summary Table
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Hazard Classification GHS Hazard Statement Signal Word

Acute Toxicity, Oral H302: Harmful if swallowed Warning

Acute Toxicity, Dermal
H312: Harmful in contact with

skin
Warning

Skin Corrosion/Irritation H315: Causes skin irritation Warning

Serious Eye Damage/Irritation
H319: Causes serious eye

irritation
Warning

Acute Toxicity, Inhalation H332: Harmful if inhaled Warning

Specific Target Organ Toxicity
H335: May cause respiratory

irritation
Warning

Physicochemical Properties

Property Value

Molecular Formula C8H10OS

Molecular Weight 154.23 g/mol

Boiling Point 115-116 °C at 2 mmHg

Density 1.143 g/mL at 25 °C

Flash Point 113 °C (235.4 °F) - closed cup[1]

Personal Protective Equipment (PPE)
The selection and proper use of PPE are the most critical lines of defense against exposure to

2-(Phenylthio)ethanol.

PPE Requirements Table
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Protection Type Specification Rationale

Hand Protection Nitrile or Neoprene Gloves

Provides protection against

skin contact and absorption. A

safety data sheet for 2-

(Phenylthio)ethanol specifically

mentions nitrile and neoprene

as suitable glove materials.

Eye Protection
Chemical Safety Goggles and

Face Shield

Protects against splashes that

can cause serious eye

irritation. A face shield should

be worn when handling larger

quantities or when there is a

significant splash risk.[2]

Skin and Body Protection
Chemical-Resistant Laboratory

Coat

A lab coat made of a chemical-

resistant material should be

worn to protect against skin

contact.

Respiratory Protection
Air-Purifying Respirator with

Organic Vapor Cartridges

Required when working

outside of a certified chemical

fume hood or when dealing

with spills. Use a NIOSH-

approved respirator.[3][4][5]

Operational Plan: Step-by-Step Handling
Procedures
All handling of 2-(Phenylthio)ethanol must be conducted in a well-ventilated area, preferably

within a certified chemical fume hood.
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Caption: Workflow for handling 2-(Phenylthio)ethanol.

Step 1: Preparation

Ensure the chemical fume hood is operational and the sash is at the appropriate height.

Gather all necessary materials, including 2-(Phenylthio)ethanol, reaction vessels, and

waste containers, and place them in the fume hood.

Don all required PPE as specified in the table above.

Step 2: Handling
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Conduct all transfers, weighing, and reactions involving 2-(Phenylthio)ethanol within the

chemical fume hood.

Use appropriate tools (e.g., spatulas, pipettes) to avoid direct contact.

Keep containers of 2-(Phenylthio)ethanol sealed when not in use.

Step 3: Temporary Storage

If the chemical is to be used over a period of time, store it in a clearly labeled, sealed

container in a designated, well-ventilated storage area away from incompatible materials.

Disposal Plan: Step-by-Step Waste Management
Proper disposal of 2-(Phenylthio)ethanol and contaminated materials is crucial to prevent

environmental contamination and exposure risks.

Disposal Workflow

Collect Liquid Waste

Neutralize with Bleach

In Fume Hood

Collect Solid Waste

Package Solid Waste

Label Waste Containers

After Reaction

Dispose via EHS
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Caption: Disposal workflow for 2-(Phenylthio)ethanol waste.

Step 1: Waste Segregation

Liquid Waste: Collect all solutions containing 2-(Phenylthio)ethanol in a designated,

labeled, and sealed hazardous waste container.

Solid Waste: Collect all contaminated materials (e.g., gloves, paper towels, pipette tips) in a

separate, labeled hazardous waste bag or container.

Step 2: Neutralization of Liquid Waste

In a chemical fume hood, slowly add the 2-(Phenylthio)ethanol waste to a stirred solution of

commercial bleach (sodium hypochlorite). A recommended ratio is approximately 7 mL of

bleach for every 1 mL of thiol-containing waste.[1] The reaction can be exothermic, so

cooling may be necessary.[1]

Allow the mixture to stir for at least 2 hours to ensure complete oxidation of the thiol.[6]

Step 3: Final Disposal

The neutralized liquid waste should be collected in a hazardous waste container.

All solid and liquid waste must be disposed of through your institution's Environmental Health

and Safety (EHS) office. Do not pour any waste down the drain.[7]

Emergency Procedures
In the event of an exposure or spill, immediate and appropriate action is critical.

Emergency Response Table
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Incident Procedure

Skin Contact

Immediately flush the affected area with copious

amounts of water for at least 15 minutes.

Remove contaminated clothing. Seek medical

attention.[8][9]

Eye Contact

Immediately flush eyes with a gentle stream of

water for at least 15 minutes, holding the eyelids

open. Remove contact lenses if present and

easy to do. Seek immediate medical attention.

[8][9]

Inhalation

Move the affected person to fresh air. If

breathing is difficult, administer oxygen. Seek

medical attention.[8][9]

Ingestion
Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.[8]

Spill

For small spills, absorb the material with an inert

absorbent (e.g., vermiculite, sand) and place it

in a sealed container for disposal. For large

spills, evacuate the area and contact your

institution's EHS office.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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